Cas no 2172568-44-2 (2-5-(methoxymethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylacetamide)

• Product Name: 2-5-(methoxymethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylacetamide
• CAS No: 2172568-44-2
• MF: C₁₁H₂₀N₄O₂
• MW: 240.302102088928
• CID: 6440758
• PubChem ID: 165766226
• Update Time: 2025-05-19

2-5-(methoxymethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-5-(methoxymethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylacetamide
• EN300-1597341
• 2172568-44-2
• 2-[5-(methoxymethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-yl]acetamide

• Inchi： 1S/C11H20N4O2/c1-7(2)8(3)15-10(6-17-4)9(13-14-15)5-11(12)16/h7-8H,5-6H2,1-4H3,(H2,12,16)
• InChI Key： XLSZNIOIINQLMF-UHFFFAOYSA-N
• SMILES： O(C)CC1=C(CC(N)=O)N=NN1C(C)C(C)C

Computed Properties

• Exact Mass: 240.15862589g/mol
• Monoisotopic Mass: 240.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 83Ų

Additional information on 2-5-(methoxymethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylacetamide

Compound CAS No. 2172568-44-2: 2-(5-(methoxymethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-yl)acetamide

The compound with CAS No. 2172568-44-2, known as 2-(5-(methoxymethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-yl)acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a triazole ring system and a methoxymethyl group, making it a promising candidate for various applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of small molecule inhibitors for specific enzyme targets. The triazole moiety is known for its ability to form strong hydrogen bonds, which enhances its binding affinity to biological targets. This property has been leveraged in designing antiviral agents and cancer therapeutic candidates, where precise molecular interactions are crucial.

In addition to its pharmacological applications, the compound has also been explored in the realm of polymer chemistry. The incorporation of this molecule into polymer networks has shown promise in creating materials with enhanced mechanical properties and thermal stability. Researchers have reported that the methoxymethyl group contributes to improved flexibility and processability of these materials, making them suitable for advanced manufacturing techniques.

One of the most groundbreaking findings related to this compound is its role in bioconjugation chemistry. By exploiting the reactivity of the triazole ring, scientists have developed novel methods for attaching this molecule to biomolecules such as proteins and nucleic acids. This advancement has opened new avenues for creating targeted drug delivery systems and biosensors, which are critical in modern healthcare.

The synthesis of 2-(5-(methoxymethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-yl)acetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency of key steps, such as the formation of the triazole ring via click chemistry. This optimization has made the compound more accessible for large-scale production and research purposes.

From an environmental standpoint, studies have shown that this compound exhibits low toxicity and biodegradability under controlled conditions. These properties are essential for ensuring its safe use in industrial and biomedical applications. Furthermore, ongoing research is focused on optimizing its production process to minimize waste and energy consumption, aligning with global sustainability goals.

In conclusion, the compound CAS No. 2172568-44-2 represents a versatile building block with diverse applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool in advancing scientific research and technological innovation.